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Compound of Interest |

(1,3-Dioxolan-2-
Compound Name: ylmethyl)triphenylphosphonium

bromide

Cat. No.: B150729

Physical Properties of (1,3-Dioxolan-2-
yimethyl)triphenylphosphonium bromide: A
Technical Guide

This guide provides a comprehensive overview of the known physical properties of (1,3-
Dioxolan-2-yImethyl)triphenylphosphonium bromide, a versatile Wittig reagent employed in
various organic syntheses. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

(1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is a quaternary phosphonium salt
that typically appears as a white to light brown crystalline powder. It is known to be hygroscopic
and should be stored in a dry environment.

Summary of Physical Properties

The key physical properties of (1,3-Dioxolan-2-yImethyl)triphenylphosphonium bromide
are summarized in the table below.
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Physical Property Value
Melting Point 193-195 °C[1][2][3]
Solubility
Water (at 20°C) Soluble[1][2]
Chloroform Slightly Soluble[1][2]
Methanol Slightly Soluble[1][2]
Appearance White to light brown powder or crystals[1]
Hygroscopicity Hygroscopic[1]

Experimental Protocols

Detailed experimental methodologies for the determination of the key physical properties are
outlined below. While specific experimental reports for this exact compound are not extensively
detailed in the public literature, the following represent standard and widely accepted protocols

for the characterization of similar organic salts.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is
a common and reliable technique for this determination.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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e Sample Preparation: A small amount of the dry (1,3-Dioxolan-2-
yimethyl)triphenylphosphonium bromide is placed in a mortar and finely ground to a
powder.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.
This process is repeated until a column of 2-3 mm of tightly packed solid is achieved.

e Measurement:
o The packed capillary tube is placed in the heating block of the melting point apparatus.
o Arapid heating rate is initially used to determine an approximate melting range.
o The apparatus is allowed to cool, and a fresh sample is prepared.

o The temperature is then raised at a slower rate (1-2 °C per minute) as it approaches the
approximate melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range. For a pure substance, this range is typically narrow (0.5-2
°C).

Quantitative Solubility Determination (Gravimetric
Method)

To move beyond a qualitative description, the following gravimetric protocol can be used to
determine the solubility of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide in a
specific solvent (e.g., water) at a given temperature.

Apparatus:
e Thermostatically controlled shaker or water bath

e Analytical balance
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Vials with screw caps

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters)

Evaporating dish or pre-weighed beaker
Procedure:
e Preparation of Saturated Solution:

o An excess amount of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is
added to a known volume of the solvent (e.g., 10 mL of distilled water) in a sealed vial.

o The vial is placed in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 20 °C) and agitated for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached. The presence of undissolved solid at the end of this period
is crucial.

o Sample Withdrawal and Filtration:

o The vial is allowed to stand undisturbed at the set temperature to allow the excess solid to
settle.

o A known volume of the supernatant (the clear liquid above the solid) is carefully withdrawn
using a pipette.

o The withdrawn sample is immediately filtered through a syringe filter to remove any
remaining microcrystals.

e Gravimetric Analysis:

o The filtered, saturated solution is transferred to a pre-weighed, dry evaporating dish or
beaker.

o The solvent is carefully evaporated at a controlled temperature (low enough to avoid
decomposition of the solute). This can be done in a drying oven or on a hot plate at low
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heat.

o Once the solvent is completely removed, the dish containing the solid residue is cooled to
room temperature in a desiccator and then weighed on an analytical balance.

» Calculation: The solubility is calculated using the following formula:

Solubility (g / 100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of aliquot
in mL) * 100

Experimental Workflow Visualization

The logical flow for the characterization of the physical properties of a synthesized compound
like (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is depicted in the following
diagram.
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Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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